Cas no 26018-78-0 (Benzo[b]thiophene,6-ethoxy-)

Benzo[b]thiophene,6-ethoxy- structure
Benzo[b]thiophene,6-ethoxy- structure
Product Name:Benzo[b]thiophene,6-ethoxy-
CAS No:26018-78-0
MF:C10H10OS
MW:178.250801563263
CID:287927
PubChem ID:268617
Update Time:2025-04-19

Benzo[b]thiophene,6-ethoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzo[b]thiophene,6-ethoxy-
    • 1-benzothiophen-6-yl ethyl ether
    • 6-Aethoxybenzo< b> thiophen
    • 6-ethoxy-benzo[b]thiophene
    • 6-Ethoxy-benzothiophen
    • AC1L6KNP
    • AC1Q582E
    • AR-1C1625
    • CTK4F6939
    • NSC108919
    • SureCN827195
    • NSC-108919
    • 6-ethoxybenzothio-phene
    • DTXSID50296350
    • SCHEMBL827195
    • 26018-78-0
    • NSC 108919
    • Inchi: 1S/C10H10OS/c1-2-11-9-4-3-8-5-6-12-10(8)7-9/h3-7H,2H2,1H3
    • InChI Key: CTZIOFMIHKGJHZ-UHFFFAOYSA-N
    • SMILES: S1C=CC2C=CC(=CC1=2)OCC

Computed Properties

  • Exact Mass: 178.0453
  • Monoisotopic Mass: 178.04523611g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 37.5Ų

Experimental Properties

  • PSA: 9.23
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